Cas no 110115-57-6 (2-Butenenitrile, 4-(b-D-glucopyranosyloxy)-3-(hydroxymethyl)-,(2Z)-)

• Product Name: 2-Butenenitrile, 4-(b-D-glucopyranosyloxy)-3-(hydroxymethyl)-,(2Z)-
• CAS No: 110115-57-6
• MF: C₁₁H₁₇NO₇
• MW: 275.255183935165
• CID: 216552
• PubChem ID: 6442883
• Update Time: 2025-04-19

2-Butenenitrile, 4-(b-D-glucopyranosyloxy)-3-(hydroxymethyl)-,(2Z)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenenitrile, 4-(b-D-glucopyranosyloxy)-3-(hydroxymethyl)-,(2Z)-
• (Z)-3-(hydroxymethyl)-4-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxybut-2-enenitrile
• 2-Butenenitrile,4-(b-D-glucopyranosyloxy)-3-(hydroxymethyl)-,(Z)-
• Sutherlandin
• 2-Butenenitrile, 4-(beta-D-glucopyranosyloxy)-3-(hydroxymethyl)-, (Z)-
• 110115-57-6

• Inchi： 1S/C11H17NO7/c12-2-1-6(3-13)5-18-11-10(17)9(16)8(15)7(4-14)19-11/h1,7-11,13-17H,3-5H2/b6-1-/t7-,8-,9+,10-,11-/m1/s1
• InChI Key： FOSRVZARVZHBSO-JVNCHOTKSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC/C(=C\C#N)/CO

Computed Properties

• Exact Mass: 275.10051
• Monoisotopic Mass: 275.10050188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 143Ų

Experimental Properties

• PSA: 143.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides of mono- and disaccharides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides Fatty acyl glycosides of mono- and disaccharides